Cas no 2287319-70-2 (1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid)

1-Ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid is a heterocyclic compound featuring a benzotriazole core substituted with an ethyl group at the 1-position, a nitro group at the 7-position, and a carboxylic acid moiety at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The nitro and carboxylic acid functional groups enhance its utility in further derivatization, enabling precise modifications for target applications. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its practicality in research and industrial settings.
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid structure
2287319-70-2 structure
Product name:1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
CAS No:2287319-70-2
MF:C9H8N4O4
MW:236.1842212677
CID:5910243
PubChem ID:165743256

1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2287319-70-2
    • EN300-6749555
    • 1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
    • Inchi: 1S/C9H8N4O4/c1-2-12-8-6(10-11-12)3-5(9(14)15)4-7(8)13(16)17/h3-4H,2H2,1H3,(H,14,15)
    • InChI Key: AHATUXLLYRPEQF-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C2=C(C=1)N=NN2CC)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 236.05455475g/mol
  • Monoisotopic Mass: 236.05455475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114Ų
  • XLogP3: 0.8

1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6749555-0.5g
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
2287319-70-2
0.5g
$809.0 2023-05-30
Enamine
EN300-6749555-2.5g
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
2287319-70-2
2.5g
$1650.0 2023-05-30
Enamine
EN300-6749555-0.25g
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
2287319-70-2
0.25g
$774.0 2023-05-30
Enamine
EN300-6749555-0.1g
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
2287319-70-2
0.1g
$741.0 2023-05-30
Enamine
EN300-6749555-1.0g
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
2287319-70-2
1g
$842.0 2023-05-30
Enamine
EN300-6749555-0.05g
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
2287319-70-2
0.05g
$707.0 2023-05-30
Enamine
EN300-6749555-10.0g
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
2287319-70-2
10g
$3622.0 2023-05-30
Enamine
EN300-6749555-5.0g
1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
2287319-70-2
5g
$2443.0 2023-05-30

Additional information on 1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid

Comprehensive Overview of 1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287319-70-2)

The compound 1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287319-70-2) is a specialized benzotriazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an ethyl group and a nitro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel antimicrobial agents and enzyme inhibitors, aligning with current trends in drug discovery.

In recent years, the demand for nitro-substituted heterocycles like 1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid has surged, driven by their utility in medicinal chemistry and material science. This compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of targeted molecules for specific biological applications. Its relevance is highlighted by frequent searches for "benzotriazole derivatives in drug design" and "nitro-aromatic compounds synthesis," reflecting its importance in contemporary research.

The synthesis of CAS No. 2287319-70-2 typically involves multi-step organic reactions, including nitration and alkylation processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural confirmation. This aligns with the growing emphasis on green chemistry and sustainable synthesis, topics frequently explored in academic and industrial forums. Researchers often inquire about "eco-friendly nitro compound preparation," underscoring the need for innovative methodologies.

Beyond pharmaceuticals, 1-ethyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid has potential applications in catalysis and polymer chemistry. Its electron-withdrawing nitro group enhances reactivity in polymerization reactions, making it a candidate for designing high-performance materials. This versatility addresses common queries like "functionalized benzotriazoles in material science" and "nitro-heterocycles as catalysts," demonstrating its cross-disciplinary relevance.

Quality control and regulatory compliance are critical for CAS No. 2287319-70-2, with analytical methods like mass spectrometry and FT-IR spectroscopy ensuring batch consistency. The compound’s stability under various conditions is a frequent topic in "storage guidelines for nitro-aromatics" discussions, emphasizing proper handling to maintain integrity. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in healthcare and advanced materials.

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